Cas no 41761-11-9 (CID 21856005)

• Product Name: CID 21856005
• CAS No: 41761-11-9
• MF: C₆H₁₂Cl₂
• MW: 155.065480232239
• CID: 2668202
• PubChem ID: 21856005
• Update Time: 2025-04-21

CID 21856005 Chemical and Physical Properties

Names and Identifiers

• (2R,5S)-2,5-Dichlorohexane
• meso-2,5-dichloro-hexane
• 41761-11-9
• CID 21856005

• Inchi： 1S/C6H12Cl2/c1-5(7)3-4-6(2)8/h5-6H,3-4H2,1-2H3/t5-,6+
• InChI Key： RRFNCPBJVPQIPP-OLQVQODUSA-N
• SMILES： Cl[C@H](C)CC[C@H](C)Cl

Computed Properties

• Exact Mass: 154.031606
• Monoisotopic Mass: 154.031606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 46.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3

Experimental Properties

• Density: 1.0805 (estimate)
• Melting Point: -48.02°C (estimate)
• Boiling Point: 175.06°C (estimate)
• Flash Point: 52.5°C
• Refractive Index: 1.4289 (estimate)